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Introduction

ML175 is a potent and selective, activity-based inhibitor of Glutathione S-Transferase Omega 1
(GSTO1).[1][2] It acts by covalently labeling the active site cysteine of the GSTO1 enzyme.[1]
[2] GSTOL1 is overexpressed in several cancer cell lines and is implicated in chemotherapeutic
resistance, making it a promising target for cancer therapy.[1][2] These application notes
provide a comprehensive guide for utilizing ML175 in various in vitro studies, including
recommended starting concentrations, detailed experimental protocols, and an overview of the
signaling pathways involved.

Quantitative Data Summary

The following table summarizes the effective concentrations and inhibitory constants of ML175
in various in vitro settings. This data serves as a starting point for experimental design.
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Cell Line /
Parameter Value Assay Type Reference
System
Recombinant Enzyme
IC50 28 nM o [1][2]
GSTO1 Inhibition Assay
Complete
In Situ Inhibition 250 nM MDA-MB-435 inhibition of [1][2]
GSTO1
Inhibition of
Signaling Studies 1 uM SH-SY5Y GSTO1 for [3]

pathway analysis

Signaling Pathways Modulated by GSTO1

GSTOL1 has been shown to modulate key signaling pathways involved in cell survival,
proliferation, and inflammation. Inhibition of GSTO1 by ML175 can therefore be used to study
these pathways.

GSTO1 and the JAKISTAT3 Signaling Pathway

GSTO1 can promote the phosphorylation of JAK and STAT3, leading to the activation of the
JAK/STATS3 signaling pathway. This pathway is crucial for cell proliferation, migration, and
invasion, and the inhibition of apoptosis in cancer cells.[4]

p-STAT3

Click to download full resolution via product page

GSTO1-mediated activation of the JAK/STAT3 pathway.
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GSTO1 Regulation of Akt and MEK1/2 Signaling

GSTOL1 activity has been shown to suppress the activation of Akt and MEK1/2 kinases.[1][2][5]
Inhibition of GSTO1 with ML175 leads to the activation of both Akt and MEK1/2, suggesting
that GSTOL1 plays a role in maintaining the basal state of these pro-survival signaling
pathways.[1][2]
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Seed cells in a multi-well plate

!

Prepare ML175 dilutions in culture medium

!

Treat cells with ML175 or vehicle control

!

Incubate for the desired time

GSTO1|Activity

supppresses suppresses

Akt MEK1/2 i

Wash cells with PBS and lyse

hctivation i

ctivation

p-Akt p-MEK1/2
(Active) (Active) Quantify protein concentration
Proceed to downstream analysis
(e.g., Western Blot, Activity Assay)
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Seed cells in a 96-well plate

!

Prepare serial dilutions of ML175

!

Treat cells with ML175 or vehicle

!

Incubate for 24, 48, or 72 hours

!

Add MTT or MTS reagent and incubate

!

Measure absorbance with a plate reader

!

Calculate cell viability and 1C50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15623366?utm_src=pdf-body-img
https://www.benchchem.com/product/b15623366?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15623366?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

1. Glutathione transferase Omega 1-1 (GSTO1-1) modulates Akt and MEK1/2 signaling in
human neuroblastoma cell SH-SY5Y - PubMed [pubmed.ncbi.nim.nih.gov]

e 2. Glutathione transferase Omega 1-1 (GSTO1-1) modulates Akt and MEK1/2 signaling in
human neuroblastoma cell SH-SY5Y | Semantic Scholar [semanticscholar.org]

o 3. researchgate.net [researchgate.net]

e 4. Glutathione S-transferase w 1 promotes the proliferation, migration and invasion, and
inhibits the apoptosis of non-small cell lung cancer cells, via the JAK/STAT3 signaling
pathway - PubMed [pubmed.ncbi.nim.nih.gov]

¢ 5. mahidol.elsevierpure.com [mahidol.elsevierpure.com]

» To cite this document: BenchChem. [Application Notes and Protocols for ML175 in In Vitro
Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15623366#starting-concentration-of-ml175-for-in-
vitro-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://pubmed.ncbi.nlm.nih.gov/30874320/
https://pubmed.ncbi.nlm.nih.gov/30874320/
https://www.semanticscholar.org/paper/Glutathione-transferase-Omega-1%E2%80%901-%28GSTO1%E2%80%901%29-Akt-and-Saisawang-Wongsantichon/1185d58a23ca04c22c1970885a05c1a6d347327d
https://www.semanticscholar.org/paper/Glutathione-transferase-Omega-1%E2%80%901-%28GSTO1%E2%80%901%29-Akt-and-Saisawang-Wongsantichon/1185d58a23ca04c22c1970885a05c1a6d347327d
https://www.researchgate.net/figure/Inhibition-of-human-GSTO1-1-effects-on-signaling-pathways-A-series-of-Western-blots-to_fig2_331776921
https://pubmed.ncbi.nlm.nih.gov/33236161/
https://pubmed.ncbi.nlm.nih.gov/33236161/
https://pubmed.ncbi.nlm.nih.gov/33236161/
https://mahidol.elsevierpure.com/en/publications/glutathione-transferase-omega-1-1-gsto1-1-modulates-akt-and-mek12/
https://www.benchchem.com/product/b15623366#starting-concentration-of-ml175-for-in-vitro-studies
https://www.benchchem.com/product/b15623366#starting-concentration-of-ml175-for-in-vitro-studies
https://www.benchchem.com/product/b15623366#starting-concentration-of-ml175-for-in-vitro-studies
https://www.benchchem.com/product/b15623366#starting-concentration-of-ml175-for-in-vitro-studies
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15623366?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15623366?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

